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Compound of Interest

Compound Name: FK 33-824

CAS No.: 64854-64-4

Cat. No.: B607459

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
FK 33-824 is a potent and stable synthetic analog of methionine-enkephalin. It functions as a

selective agonist for the mu (µ)-opioid receptor, exhibiting a range of pharmacological effects,

including analgesia, and modulation of hormone secretion. Intracerebroventricular (ICV)

administration is a critical technique for investigating the central effects of FK 33-824,

bypassing the blood-brain barrier to directly target the central nervous system. These

application notes provide detailed protocols for the ICV injection of FK 33-824 in rodents,

summarize key quantitative data from relevant studies, and illustrate the associated

experimental workflow and signaling pathways.

Data Presentation
Table 1: Analgesic Effects of Intracerebroventricular FK
33-824 in Rodents
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Species Assay Dose Effect Reference

Rat Tail-flick test 1 µg
Potent, long-

lasting analgesia
[1]

Mouse
Tail immersion

test
ED50

Protection

against β-

funaltrexamine

blockade

[2]

Rat
Thalamic neuron

firing

1000x lower than

morphine (molar

basis)

Morphine-like

inhibition of

nociceptive

responses

Table 2: Hormonal and Physiological Effects of FK 33-
824

Species
Administration
Route

Dose Effect Reference

Human Intramuscular 0.5 mg

Increased

prolactin and

growth hormone;

Decreased

cortisol

Rat Intraperitoneal
1, 10, 100 µ

g/100g BW

Dose-related

increase in

plasma prolactin

[3]

Human Intravenous 0.5 mg

No significant

effect on

baseline growth

hormone

Rat
Intracerebroventr

icular
Not Specified

Increased growth

hormone

secretion

[4]
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Experimental Protocols
Preparation of FK 33-824 for Intracerebroventricular
Injection
Materials:

FK 33-824 powder

Sterile, pyrogen-free saline (0.9% NaCl)

Sterile microcentrifuge tubes

Vortex mixer

Sterile filters (0.22 µm)

Procedure:

Determine the desired concentration of the FK 33-824 solution based on the target dose and

injection volume (typically 1-5 µL for mice and 5-10 µL for rats).

Weigh the required amount of FK 33-824 powder under sterile conditions.

Dissolve the powder in the appropriate volume of sterile saline. Vortex briefly to ensure

complete dissolution.

Sterile filter the solution using a 0.22 µm syringe filter into a new sterile microcentrifuge tube.

Store the solution at 4°C for short-term use or aliquot and freeze at -20°C or -80°C for long-

term storage. Avoid repeated freeze-thaw cycles.

Intracerebroventricular (ICV) Injection Protocol
(Stereotaxic Method)
This protocol is a general guideline and should be adapted based on the specific stereotaxic

apparatus and institutional animal care and use committee (IACUC) protocols.
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Materials and Equipment:

Stereotaxic frame for rodents

Anesthesia machine (e.g., isoflurane)

Hamilton syringe (10 µL or 25 µL) with a 30-gauge needle

Animal clippers or depilatory cream

Betadine and 70% ethanol

Surgical drapes

Small surgical drill (e.g., dental drill) with a fine burr

Cotton swabs

Suturing material or tissue adhesive

Heating pad to maintain body temperature

Procedure:

Anesthetize the animal using isoflurane (or another approved anesthetic). Confirm the depth

of anesthesia by the absence of a pedal withdrawal reflex.

Shave the scalp and clean the area with alternating scrubs of Betadine and 70% ethanol.

Position the animal in the stereotaxic frame, ensuring the head is level.

Make a midline incision in the scalp to expose the skull.

Identify Bregma, the intersection of the sagittal and coronal sutures.

Determine the coordinates for the lateral ventricle. Typical coordinates for mice are (relative

to Bregma): Anterior/Posterior (AP): -0.3 mm; Medial/Lateral (ML): ±1.0 mm; Dorsal/Ventral

(DV): -2.5 mm. For rats, typical coordinates are: AP: -0.8 mm; ML: ±1.5 mm; DV: -3.5 mm.

These coordinates should be optimized for the specific strain and age of the animals.
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Drill a small burr hole at the determined coordinates, being careful not to damage the

underlying dura mater.

Slowly lower the injection needle to the target DV coordinate.

Infuse the FK 33-824 solution at a slow, controlled rate (e.g., 0.5 µL/min) to prevent tissue

damage and reflux.

Leave the needle in place for an additional 5-10 minutes to allow for diffusion of the solution

away from the injection site.

Slowly retract the needle.

Suture the scalp incision or close it with tissue adhesive.

Remove the animal from the stereotaxic frame and monitor it on a heating pad until it

recovers from anesthesia.

Administer post-operative analgesics as required by your IACUC protocol.

Mandatory Visualizations

Preparation Surgical Procedure Injection Post-Operative Care
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Click to download full resolution via product page

Caption: Experimental workflow for intracerebroventricular injection of FK 33-824.
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Caption: Simplified signaling pathway of FK 33-824 via the mu-opioid receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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